2-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H26FN3O2/c1-24-11-13-25(14-12-24)20(16-7-9-17(27-2)10-8-16)15-23-21(26)18-5-3-4-6-19(18)22/h3-10,20H,11-15H2,1-2H3,(H,23,26)
• InChI Key: AFFMXSNVYDPINX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=CC=C2F)C3=CC=C(C=C3)OC
• Molecular Formula: C21H26FN3O2
• Molecular Weight: 371.4 g/mol

Description

2-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide is a chemical compound that has been widely studied in the field of medicinal chemistry. It is a potent and selective antagonist of the dopamine D3 receptor, which has been implicated in a number of neuropsychiatric disorders, including schizophrenia, addiction, and depression. In

Mechanism of Action

The mechanism of action of 2-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide involves its selective binding to the dopamine D3 receptor. This receptor is primarily expressed in the mesolimbic pathway, which is involved in reward and motivation. Antagonism of the dopamine D3 receptor has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that this compound may have therapeutic potential in the treatment of addiction.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily mediated through its selective binding to the dopamine D3 receptor. This receptor is involved in the regulation of dopamine release in the mesolimbic pathway, which is implicated in reward and motivation. Antagonism of the dopamine D3 receptor has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that this compound may have therapeutic potential in the treatment of addiction.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide in lab experiments include its high potency and selectivity for the dopamine D3 receptor. This allows for precise manipulation of the dopamine system, which is important for investigating the role of this receptor in neuropsychiatric disorders. However, the limitations of using this compound include its high cost and the need for specialized equipment to synthesize and purify it.

Future Directions

For research on 2-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide include investigating its therapeutic potential in the treatment of addiction, depression, and schizophrenia. This compound may also be useful for studying the role of the dopamine D3 receptor in cognitive function and social behavior. Additionally, further optimization of the synthesis method may lead to increased yield and purity, making this compound more accessible for research.

Synthesis Methods

The synthesis of 2-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide involves several steps. The first step is the synthesis of 2-fluorobenzoyl chloride, which is then reacted with 4-methoxyphenylpiperazine to form the intermediate compound. This intermediate is then reacted with 4-methylpiperazine and 2-(2-aminoethyl)benzoic acid to form the final product. The synthesis of this compound has been optimized to increase yield and purity, making it a valuable tool for research.

Scientific Research Applications

2-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent and selective antagonist of the dopamine D3 receptor, which is implicated in several neuropsychiatric disorders. This compound has been used in preclinical studies to investigate the role of the dopamine D3 receptor in addiction, depression, and schizophrenia. It has also been used to study the effects of dopamine D3 receptor antagonism on cognitive function and social behavior.